![molecular formula C18H20N2O2S2 B2538356 N-(Dithiophen-2-ylmethyl)-1-prop-2-enoylpiperidine-4-carboxamide CAS No. 2361821-33-0](/img/structure/B2538356.png)
N-(Dithiophen-2-ylmethyl)-1-prop-2-enoylpiperidine-4-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(Dithiophen-2-ylmethyl)-1-prop-2-enoylpiperidine-4-carboxamide, also known as DT-010, is a novel compound that has gained significant attention in the scientific community due to its potential therapeutic applications. DT-010 is a piperidine derivative that exhibits potent anti-inflammatory and anti-tumor properties, making it a promising candidate for the development of new drugs.
Mechanism of Action
N-(Dithiophen-2-ylmethyl)-1-prop-2-enoylpiperidine-4-carboxamide exerts its biological effects by inhibiting the activity of several key enzymes and signaling pathways that are involved in the regulation of inflammation and tumor growth. Specifically, this compound has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that plays a critical role in the production of prostaglandins, which are known to promote inflammation and tumor growth. This compound also inhibits the activity of NF-κB, a transcription factor that regulates the expression of genes involved in the immune response and inflammation.
Biochemical and Physiological Effects:
This compound has been shown to exhibit potent anti-inflammatory and anti-tumor effects in various preclinical models. In animal studies, this compound has been shown to reduce the production of inflammatory cytokines and chemokines, which are known to play a critical role in the development of inflammatory disorders and cancer. This compound has also been shown to inhibit the growth of several types of cancer cells, including breast, lung, and colon cancer cells.
Advantages and Limitations for Lab Experiments
N-(Dithiophen-2-ylmethyl)-1-prop-2-enoylpiperidine-4-carboxamide has several advantages over other anti-inflammatory and anti-tumor drugs, including its potent and selective activity, low toxicity, and favorable pharmacokinetic properties. However, the limitations of this compound include its relatively low solubility in aqueous solutions, which may limit its use in certain applications.
Future Directions
N-(Dithiophen-2-ylmethyl)-1-prop-2-enoylpiperidine-4-carboxamide has great potential for the development of new drugs for the treatment of various diseases. Future research should focus on the optimization of the synthesis method to improve the yield and purity of the product. Additionally, further studies are needed to elucidate the precise mechanism of action of this compound and to identify its molecular targets. Finally, clinical trials are needed to evaluate the safety and efficacy of this compound in humans, which will ultimately determine its potential as a new therapeutic agent.
Synthesis Methods
N-(Dithiophen-2-ylmethyl)-1-prop-2-enoylpiperidine-4-carboxamide can be synthesized using a simple and efficient method that involves the reaction of 1-prop-2-enoylpiperidine-4-carboxamide with dithiophen-2-ylmethanol in the presence of a suitable catalyst. The reaction proceeds smoothly under mild conditions and yields a high purity product that can be easily isolated and characterized using standard analytical techniques.
Scientific Research Applications
N-(Dithiophen-2-ylmethyl)-1-prop-2-enoylpiperidine-4-carboxamide has been extensively studied for its potential therapeutic applications in various diseases, including cancer, inflammatory disorders, and autoimmune diseases. In preclinical studies, this compound has demonstrated potent anti-inflammatory and anti-tumor effects, making it a promising candidate for the development of new drugs in these areas.
properties
IUPAC Name |
N-(dithiophen-2-ylmethyl)-1-prop-2-enoylpiperidine-4-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H20N2O2S2/c1-2-16(21)20-9-7-13(8-10-20)18(22)19-17(14-5-3-11-23-14)15-6-4-12-24-15/h2-6,11-13,17H,1,7-10H2,(H,19,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NPGUDDPYCHKHAP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C=CC(=O)N1CCC(CC1)C(=O)NC(C2=CC=CS2)C3=CC=CS3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H20N2O2S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
360.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.